Cas no 2228501-70-8 (1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228501-70-8
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 6058343
• PubChem ID: 165781488
• Update Time: 2025-10-30

1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde
• 2228501-70-8
• EN300-1977327

• Inchi： 1S/C9H7ClFNO/c10-6-3-7(8(11)12-4-6)9(5-13)1-2-9/h3-5H,1-2H2
• InChI Key： ZLOLKPBQOWOCDZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(C=O)CC1)F

Computed Properties

• Exact Mass: 199.0200197g/mol
• Monoisotopic Mass: 199.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2228501-70-8)

1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde, with the CAS number 2228501-70-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic aldehydes and is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a cyclopropane moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various pharmaceutical applications.

The synthesis of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 5-chloro-2-fluoropyridine with a suitable cyclopropane precursor, followed by oxidation to form the aldehyde functionality. This process requires careful control of reaction conditions to ensure high yield and purity, which are crucial for subsequent biological evaluations.

In terms of its biological properties, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde has shown promising activity in several assays. For instance, it has demonstrated significant inhibition of specific enzymes involved in various disease pathways. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play critical roles in inflammatory diseases. These findings highlight the compound's potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde is another important aspect that has been explored. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing it into a viable therapeutic agent. Specifically, the compound shows good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluations.

To further understand the mechanism of action of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde, researchers have conducted detailed molecular studies. These investigations have revealed that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions, leading to its biological effects. The unique structural features of the chloro-substituted pyridine ring and the cyclopropane moiety are believed to be crucial for these interactions.

In addition to its therapeutic potential, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde has also been studied as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating disease mechanisms and validating new drug targets. For example, it has been used in high-throughput screening assays to identify novel inhibitors of key enzymes involved in various diseases.

The safety profile of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde is an ongoing area of research. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive safety assessments are needed to ensure its suitability for human use.

In conclusion, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2228501-70-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medicinal chemistry and pharmaceutical sciences.